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Compound of Interest

Compound Name: PLX647

Cat. No.: B1678903 Get Quote

For immediate release: Researchers, scientists, and drug development professionals handling

PLX647 must adhere to specific safety and disposal protocols to ensure a safe laboratory

environment and compliance with regulations. This guide provides essential, step-by-step

procedures for the proper disposal of PLX647, a potent FMS and KIT kinase inhibitor.

PLX647 is classified as a hazardous substance, causing skin and eye irritation, as well as

respiratory irritation.[1] Therefore, it is imperative that all handling and disposal procedures are

conducted with the appropriate personal protective equipment (PPE) and in accordance with

institutional and local regulations.

Key Safety and Handling Information
Prior to initiating any disposal procedures, it is crucial to be aware of the hazards associated

with PLX647 and to take the necessary safety precautions.
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Hazard Classification Precautionary Measures

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation. P280: Wear

protective gloves/protective clothing.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[1]

Serious Eye Damage/Eye Irritation (Category

2A)

H319: Causes serious eye irritation. P280: Wear

eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Specific Target Organ Toxicity, Single Exposure

(Category 3, Respiratory tract irritation)

H335: May cause respiratory irritation. P261:

Avoid breathing

dust/fume/gas/mist/vapours/spray. P271: Use

only outdoors or in a well-ventilated area.

P304+P340: IF INHALED: Remove victim to

fresh air and keep at rest in a position

comfortable for breathing.[1]

Step-by-Step Disposal Protocol
The disposal of PLX647 and its containers must be managed as hazardous chemical waste.

Under no circumstances should this compound be disposed of in general laboratory trash or

poured down the drain.

Personal Protective Equipment (PPE): Before handling PLX647 for disposal, ensure you are

wearing the appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety

glasses or goggles, and a laboratory coat. If there is a risk of generating dust or aerosols, a

respirator may be necessary.

Waste Collection:

Solid Waste: Collect un-used or contaminated solid PLX647 in a clearly labeled, sealed

container designated for hazardous chemical waste.
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Liquid Waste: Solutions containing PLX647 should be collected in a compatible, leak-proof

container. Do not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials: Any materials that have come into contact with PLX647, such as

pipette tips, tubes, and gloves, should be considered contaminated and disposed of as

hazardous waste.

Waste Container Labeling: All waste containers must be clearly and accurately labeled with

the words "Hazardous Waste," the full chemical name "PLX647," and any other information

required by your institution's Environmental Health and Safety (EHS) department.

Storage: Store the sealed hazardous waste container in a designated, secure area, away

from incompatible materials, while awaiting pickup. Do not store waste containers in

hallways or other public areas.[2]

Contact Environmental Health & Safety (EHS): Notify your institution's EHS department to

schedule a pickup for the hazardous waste. Only trained EHS personnel should handle the

transportation and final disposal of the waste.

Spill Cleanup: In the event of a spill, evacuate the area and alert others. If trained and

equipped for minor spills, contain the spill with an absorbent material and clean the area. All

cleanup materials must be collected and disposed of as hazardous waste. For significant

spills, contact your EHS department immediately.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of PLX647.
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PLX647 Disposal Workflow

Start: PLX647 Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in
Designated Container

Label Container as
'Hazardous Waste - PLX647'

Store Securely in
Designated Area

Contact EHS for Pickup

End: Proper Disposal by EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of PLX647.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1678903?utm_src=pdf-body-img
https://www.benchchem.com/product/b1678903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By following these procedures, you contribute to a safer laboratory environment and ensure the

responsible management of chemical waste. Always consult your institution's specific

guidelines and the Safety Data Sheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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